Cas no 329-45-3 (Methyl 3,5-difluoro-4-methoxybenzoate)

• Product Name: Methyl 3,5-difluoro-4-methoxybenzoate
• CAS No: 329-45-3
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• CID: 2946883
• PubChem ID: 54179753
• Update Time: 2025-04-21

Methyl 3,5-difluoro-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-difluoro-4-methoxybenzoate
• 3,5-Difluor-4-methoxy-benzoesaeure-methylester;3,5-difluoro-4-methoxy-benzoic acid methyl ester;
• BS-34971
• AKOS040768147
• CS-0191472
• SCHEMBL8465292
• 329-45-3
• E90488
• Methyl 3,5-difluoro-4-methoxy-benzoate
• MFCD11520390
• Methyl3,5-difluoro-4-methoxybenzoate

• Inchi： 1S/C9H8F2O3/c1-13-8-6(10)3-5(4-7(8)11)9(12)14-2/h3-4H,1-2H3
• InChI Key： PAZAIJLLXCVINX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1OC)F

Computed Properties

• Exact Mass: 202.04400
• Monoisotopic Mass: 202.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 1.76000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives